XL-784 (free base)

• IUPAC Name: 2-methoxyethyl 4-[4-(4-chlorophenoxy)-3,5-difluorophenyl]sulfonyl-3-(hydroxycarbamoyl)piperazine-1-carboxylate
• InChI: InChI=1S/C21H22ClF2N3O8S/c1-33-8-9-34-21(29)26-6-7-27(18(12-26)20(28)25-30)36(31,32)15-10-16(23)19(17(24)11-15)35-14-4-2-13(22)3-5-14/h2-5,10-11,18,30H,6-9,12H2,1H3,(H,25,28)
• InChI Key: PRIJGYZAOBNIPH-UHFFFAOYSA-N
• Canonical SMILES: COCCOC(=O)N1CCN(C(C1)C(=O)NO)S(=O)(=O)C2=CC(=C(C(=C2)F)OC3=CC=C(C=C3)Cl)F
• Molecular Formula: C21H22ClF2N3O8S
• Molecular Weight: 549.9 g/mol

Description

XL-784 is a selective matrix metalloproteinases (MMP) inhibitor. It exhibits potent inhibitory activity against several MMP subtypes, including MMP-1, MMP-2, MMP-3, MMP-8, MMP-9, and MMP-13. The compound’s chemical structure and properties make it a promising candidate for therapeutic applications.

Molecular Structure Analysis

The molecular structure of XL-784 (free base) consists of a low-molecular-weight scaffold with a molecular weight of approximately 1,122 g/mol. Its chemical formula and structural features contribute to its inhibitory effects on MMPs.

Physical And Chemical Properties Analysis

• IC50 Values : Notably, XL-784 demonstrates remarkable potency against MMPs:
  • MMP-1: 1900 nM

Scientific Research Applications

XL-MS in Protein Analysis

• Insights into Protein Structure and Organization : XL-MS is instrumental in understanding both the structure and organization of proteins under various conditions by freezing transient interactions through covalent bonds (Holding, 2015).

• Studying Protein Interaction Networks : Recent advancements in XL-MS have made it a valuable tool for investigating protein networks in cells, organisms, and tissue, integrating technological developments and bioinformatics tools (Iacobucci, Götze, & Sinz, 2019).

• XL-MS and Structural Biology : XL-MS, often abbreviated as CX-MS, has become an important technique bridging mass spectrometry and structural biology, useful for studying large protein assemblies like ribosomes and proteasomes (Leitner, Faini, Stengel, & Aebersold, 2016).

• In Vivo Applications of XL-MS : XL-MS has matured to identify protein-protein interactions and uncover protein structures in living cells and tissues, offering complementary information to other structural biology techniques (Matzinger & Mechtler, 2020).

• Community-Wide Studies in XL-MS : A significant community-based study summarized the status quo of XL-MS, comparing and evaluating existing cross-linking strategies, thus establishing best practice guidelines for XL-MS experiments and results (Iacobucci et al., 2019).

• Challenges and Future of XL-MS : XL-MS faces challenges in the future development of the technology, particularly in application workflows and the integration with other structural techniques (Piersimoni & Sinz, 2020).

Mechanism of Action

XL-784 selectively targets MMPs, which play crucial roles in tissue remodeling, inflammation, and cancer progression. By inhibiting MMP activity, XL-784 may modulate extracellular matrix degradation, angiogenesis, and cell migration. Further mechanistic studies are warranted to elucidate its precise mode of action.